Cas no 72036-29-4 (Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI))

Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI) structure
72036-29-4 structure
Product Name:Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI)
CAS No:72036-29-4
MF:C4H3LiO2
MW:90.0064213275909
CID:548789
PubChem ID:11051577
Update Time:2025-04-19

Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Lithium,(3-methoxy-3-oxo-1-propynyl)- (9CI)
    • lithium,methyl prop-2-ynoate
    • METHYL LITHIOPROPIOLATE
    • (3-Methoxy-3-oxo-1-propynyl)lithium
    • 1-lithio methyl propiolate
    • 2-Propynoicacid,methyl ester,lithium complex
    • lithium methylpropiolate
    • Methyl 3-lithiopropynoate
    • methyl 3-lithiopropyonate
    • methyl lithiopropyonate
    • methyl propiolate lithium salt
    • AG-G-83029
    • AKOS006332087
    • METHYLLITHIOPROPIOLATE
    • lithio methyl propiolate
    • 72036-29-4
    • DTXSID30453287
    • Inchi: 1S/C4H3O2.Li/c1-3-4(5)6-2;/h2H3;/q-1;+1
    • InChI Key: WKQRVRIXMUTYTN-UHFFFAOYSA-N
    • SMILES: O(C(C#[C-])=O)C.[Li+]

Computed Properties

  • Exact Mass: 90.02930
  • Monoisotopic Mass: 90.02930777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 99.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: -0.33040
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